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10-(2-Chloro-6-fluorobenzyl)-8-(4-methylpiperazine-1-carbonyl)dibenzo[b,f][1,4]thiazepin-11(10H)-one 10-(2-Chloro-6-fluorobenzyl)-8-(4-methylpiperazine-1-carbonyl)dibenzo[b,f][1,4]thiazepin-11(10H)-one IDI-3783 is a mutant-selective Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) inhibitor.
Brand Name: Vulcanchem
CAS No.: 901031-43-4
VCID: VC0530404
InChI: InChI=1S/C26H23ClFN3O2S/c1-29-11-13-30(14-12-29)25(32)17-9-10-24-22(15-17)31(16-19-20(27)6-4-7-21(19)28)26(33)18-5-2-3-8-23(18)34-24/h2-10,15H,11-14,16H2,1H3
SMILES: CN1CCN(CC1)C(=O)C2=CC3=C(C=C2)SC4=CC=CC=C4C(=O)N3CC5=C(C=CC=C5Cl)F
Molecular Formula: C26H23ClFN3O2S
Molecular Weight: 496 g/mol

10-(2-Chloro-6-fluorobenzyl)-8-(4-methylpiperazine-1-carbonyl)dibenzo[b,f][1,4]thiazepin-11(10H)-one

CAS No.: 901031-43-4

Cat. No.: VC0530404

Molecular Formula: C26H23ClFN3O2S

Molecular Weight: 496 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

10-(2-Chloro-6-fluorobenzyl)-8-(4-methylpiperazine-1-carbonyl)dibenzo[b,f][1,4]thiazepin-11(10H)-one - 901031-43-4

Specification

Description IDI-3783 is a mutant-selective Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) inhibitor.
CAS No. 901031-43-4
Molecular Formula C26H23ClFN3O2S
Molecular Weight 496 g/mol
IUPAC Name 5-[(2-chloro-6-fluorophenyl)methyl]-3-(4-methylpiperazine-1-carbonyl)benzo[b][1,4]benzothiazepin-6-one
Standard InChI InChI=1S/C26H23ClFN3O2S/c1-29-11-13-30(14-12-29)25(32)17-9-10-24-22(15-17)31(16-19-20(27)6-4-7-21(19)28)26(33)18-5-2-3-8-23(18)34-24/h2-10,15H,11-14,16H2,1H3
Standard InChI Key KHTBRACCSUODEU-UHFFFAOYSA-N
SMILES CN1CCN(CC1)C(=O)C2=CC3=C(C=C2)SC4=CC=CC=C4C(=O)N3CC5=C(C=CC=C5Cl)F
Canonical SMILES CN1CCN(CC1)C(=O)C2=CC3=C(C=C2)SC4=CC=CC=C4C(=O)N3CC5=C(C=CC=C5Cl)F
Appearance Solid powder

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